Cas no 25658-36-0 (Dimethyl pyridine-2,4-dicarboxylate)

• Product Name: Dimethyl pyridine-2,4-dicarboxylate
• CAS No: 25658-36-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00047434
• CID: 262449
• Update Time: 2025-10-28

Dimethyl pyridine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl pyridine-2,4-dicarboxylate
• 2,4-PYRIDINEDICARBOXYLIC ACID,DIMETHYL ESTER(6Cl,7Cl,8Cl,9Cl)
• 2,4-Pyridinedicarboxylicacid, 2,4-dimethyl ester
• PYRIDINE-2,4-DICARBOXYLIC ACID DIMETHYL ESTER
• 2,4-diethyl pyridine dicarboxylate
• 2,4-dimethoxycarbonylpyridine
• AC1L5QGM
• AC1Q5ZEG
• CHEMBL1215657
• CTK4F6228
• Dimethyl 2,4-pyridinedicarboxylate
• NCIOpen2_000835
• Pyridin-2,4-dicarbonsaeure-dimethylester
• SureCN70350
• TVKOFNSTLWFQHY-UHFFFAOYSA-N
• 2,4-DICARBOMETHOXY PYRIDINE
• 2,4-DIMETHYL PYRIDINE-2,4-DICARBOXYLATE
• 2,4-Pyridinedicarboxylic acid, dimethyl ester
• 2,4-Dicarbomethoxypyridine
• Dimethylpyridine-2,4-dicarboxylate
• NSC78960
• AJ-3

• MDL： MFCD00047434
• Inchi： 1S/C9H9NO4/c1-13-8(11)6-3-4-10-7(5-6)9(12)14-2/h3-5H,1-2H3
• InChI Key： TVKOFNSTLWFQHY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 195.05317
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Topological Polar Surface Area: 65.5

Experimental Properties

• Boiling Point: 302.5℃ at 760 mmHg
• PSA: 65.49
• LogP: 0.65480

Additional information on Dimethyl pyridine-2,4-dicarboxylate

Dimethyl pyridine-2,4-dicarboxylate (CAS No. 25658-36-0): A Comprehensive Overview

Dimethyl pyridine-2,4-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 25658-36-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic dicarboxylate derivative has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry and drug development.

The compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and industrial relevance. The presence of two carboxylate groups at the 2 and 4 positions of the pyridine ring enhances its reactivity, making it a useful building block for more complex molecules. This structural feature is particularly intriguing for researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, Dimethyl pyridine-2,4-dicarboxylate has been extensively studied for its potential in medicinal chemistry. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The compound's ability to serve as a precursor for more complex structures has made it a focal point in the design of novel drug candidates.

One of the most compelling aspects of CAS No. 25658-36-0 is its role in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its utility in creating analogs that modulate the activity of enzymes such as cyclooxygenases (COX) and proteases, which are key players in inflammatory responses.

The pharmaceutical industry has been particularly interested in exploring the pharmacological potential of derivatives of Dimethyl pyridine-2,4-dicarboxylate. By modifying its structure, scientists have been able to generate compounds with enhanced binding affinity and selectivity towards target proteins. This has led to the development of lead compounds that are being evaluated in preclinical studies for their therapeutic efficacy.

Moreover, the compound's stability under various chemical conditions makes it an attractive candidate for industrial applications. Its derivatives can be synthesized using standard organic reactions, and their robustness allows for scalable production processes. This has opened up possibilities for its use in large-scale manufacturing of pharmaceuticals and specialty chemicals.

In academic research, CAS No. 25658-36-0 has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its unique reactivity has provided insights into how functional groups can be strategically incorporated into heterocyclic frameworks to enhance biological activity. These findings have not only advanced our understanding of organic chemistry but also paved the way for innovative approaches in drug discovery.

The environmental impact of synthesizing and utilizing Dimethyl pyridine-2,4-dicarboxylate is also a subject of interest. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

The future prospects of CAS No. 25658-36-0 in pharmaceutical research are promising. Ongoing studies aim to uncover new derivatives with improved pharmacological properties and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate the discovery and development of novel therapeutic agents based on this versatile compound.

In conclusion, Dimethyl pyridine-2,4-dicarboxylate represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As our understanding of its properties continues to grow, so too will its applications in medicine and industry.